Tantalum boride

• IUPAC Name: boranylidynetantalum
• InChI: InChI=1S/B.Ta
• InChI Key: XTDAIYZKROTZLD-UHFFFAOYSA-N
• Canonical SMILES: B#[Ta]
• Molecular Formula: BTa
• Molecular Weight: 191.76 g/mol
• CAS No.: 12007-07-7

Description

Tantalum boride is a compound formed from tantalum and boron, known for its remarkable hardness and stability. It exists in several stoichiometric forms, including tantalum monoboride (TaB), tantalum diboride (TaB₂), and other higher borides. These compounds are characterized by their high melting points, excellent thermal and electrical conductivity, and resistance to oxidation and corrosion .

Synthetic Routes and Reaction Conditions:

Chemical Vapor Deposition (CVD): this compound films can be deposited from a gas mixture of tantalum pentachloride (TaCl₅), boron trichloride (BCl₃), hydrogen (H₂), and argon (Ar) in the temperature range of 540–800°C.

Floating Zone Method: Single crystals of this compound can be produced by the floating zone method, which involves melting a rod of the material using a focused heat source and then recrystallizing it as it cools.

Reduction of Tantalum Pentoxide: Nanocrystals of tantalum diboride can be synthesized by reducing tantalum pentoxide (Ta₂O₅) with sodium borohydride (NaBH₄) at 700-900°C under an argon atmosphere.

Industrial Production Methods:

Carbothermal Reduction: For large-scale production, tantalum borides are typically made from the carbothermal reduction of tantalum oxides using boron oxide (B₂O₃) or boron carbide (B₄C) and carbon at temperatures above 1400°C.

Types of Reactions:

Oxidation: Tantalum borides are stable to oxidation below 700°C.

Reduction: Tantalum borides can be reduced from their oxides using strong reducing agents like sodium borohydride.

Substitution: In solid-state reactions, tantalum borides can form substitutional solid solutions where boron atoms replace tantalum atoms in the lattice.

Common Reagents and Conditions:

Oxidation: Typically involves exposure to oxygen or air at elevated temperatures.

Reduction: Involves the use of reducing agents like sodium borohydride under an inert atmosphere (e.g., argon) at high temperatures.

Major Products:

Oxidation: Tantalum oxides (Ta₂O₅) and boron oxides (B₂O₃).

Reduction: Tantalum diboride (TaB₂) and by-products like sodium oxide (Na₂O) and hydrogen gas (H₂).

Mechanism of Action

Target of Action

Tantalum boride, also known as boranylidynetantalum, is primarily used in the manufacturing of thin films for various industries, such as electronics, optics, and coatings . Its primary targets are surfaces that require extreme hardness and resistance to oxidation and acid corrosion .

Mode of Action

This compound interacts with its targets by forming a hard, corrosion-resistant coating. This is achieved through a process known as sputtering, where this compound is bombarded with energetic particles, causing atoms from the this compound to be ejected and deposited onto the target surface .

Biochemical Pathways

Its synthesis involves mechanochemical solid-phase reactions, which occur when tantalum and boron powder mixtures are ground together . Two mechanisms are observed: the formation of a substitutional solid solution and a supersaturated interstitial solid solution .

Result of Action

The result of this compound’s action is the formation of a hard, corrosion-resistant coating on the target surface. This coating has a Vickers hardness of approximately 30 GPa and is stable to oxidation below 700 °C and to acid corrosion . These properties make this compound coatings highly desirable in various industries.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and pressure. For instance, this compound films can be deposited from a gas mixture in the temperature range of 540–800 °C . Additionally, the mechanochemical reactions involved in the synthesis of this compound are influenced by the conditions under which the tantalum and boron powders are ground together .

Scientific Research Applications

Tantalum borides have a wide range of applications due to their unique properties:

Chemistry: Used as catalysts in various chemical reactions due to their high surface area and stability.

Biology and Medicine:

Industry: Employed in cutting tools, wear-resistant coatings, and high-temperature structural materials due to their hardness and thermal stability.

Electronics: Used in electronic components for their excellent electrical conductivity.

Comparison with Similar Compounds

Titanium Diboride (TiB₂): Known for its high hardness and thermal conductivity, similar to tantalum diboride.

Hafnium Diboride (HfB₂): Exhibits high melting points and excellent mechanical properties, comparable to tantalum borides.

Zirconium Diboride (ZrB₂): Also has high hardness and thermal stability, used in similar high-temperature applications.

Uniqueness of Tantalum Boride:

Higher Oxidation Resistance: Tantalum borides are more resistant to oxidation compared to some other transition metal borides.

Superior Electrical Conductivity: Tantalum borides exhibit better electrical conductivity, making them more suitable for electronic applications.

Tantalum borides stand out due to their combination of hardness, thermal stability, and electrical conductivity, making them versatile materials for various advanced applications.

Customer Q & A

Q1: What are the common stoichiometries of tantalum boride and what are their crystal structures?

A1: this compound exists in various stoichiometries, with the most common being tantalum diboride (TaB₂), tantalum monoboride (TaB), and Ta₃B₄. TaB₂ adopts a hexagonal structure [, , ], TaB crystallizes in an orthorhombic structure [, ], and Ta₃B₄ is orthorhombic [].

Q2: How does the synthesis method influence the properties of this compound?

A2: The choice of synthesis method significantly impacts the resulting properties of this compound. For instance, magnetron sputtering can be used to deposit thin films with controlled composition and microstructure by adjusting the bias voltage [, ]. Electrochemical synthesis in molten salts offers another route to produce this compound coatings, with the melt composition influencing the deposit structure [, , ]. Mechanical synthesis, such as high-energy ball milling, has also been explored for the production of this compound powders [].

Q3: What is the role of substrate temperature in the plasma synthesis of this compound?

A3: During microwave plasma chemical vapor deposition (MPCVD) of this compound, higher substrate temperatures promote the formation of TaB₂ relative to TaB. This is attributed to the increased diffusion of boron into the tantalum lattice at elevated temperatures, leading to a higher concentration of boron in the formed boride phases [].

Q4: How does the addition of this compound impact the properties of titanium alloys for biomedical applications?

A4: Coating titanium alloys, such as Ti6Al4V (TC4), with nano-sized this compound enhances their biocompatibility and promotes osteogenesis. In vitro studies using rabbit bone marrow stromal cells (BMSCs) demonstrated increased cell proliferation, adhesion, and osteogenic differentiation on this compound coated surfaces compared to uncoated controls [].

Q5: Can this compound be used as a saturable absorber for Q-switched fiber lasers?

A5: Yes, both TaB and TaB₂ exhibit potential as saturable absorbers for Q-switched fiber lasers operating at 1080 nm. They have demonstrated the ability to generate short pulses, with durations as low as 345 ns [, ].

Q6: How does this compound contribute to the wear resistance of road transport parts?

A6: Laser deposition of this compound onto the surfaces of automotive parts significantly improves their wear resistance. This enhancement stems from the increased hardness of the alloyed layer and the formation of secondary structures containing molybdenum, tantalum, and boron carbide borides, which reduce friction between surfaces [].

Q7: What is the oxidation behavior of this compound at high temperatures?

A7: this compound exhibits good oxidation resistance at high temperatures due to the formation of a protective tantalum oxide (Ta₂O₅) layer on its surface. This oxide layer acts as a barrier, hindering further oxidation. The oxidation process begins around 873 K and leads to the formation of Ta₂O₅ [].

Q8: Can this compound be used in heterostructures for optoelectronic applications?

A9: Yes, a heterostructure composed of n-doped silicon carbide (SiC) and a layer of tantalum monoboride (TaB) exhibits promising near-ultraviolet (UV) photodetection properties. The device demonstrated a high responsivity of 2.9 A/W at 405 nm and a fast frequency response of 610 kHz, highlighting its potential for high-power optoelectronic devices operating in harsh conditions [].

Q9: What is the role of oxygen in the electrochemical synthesis of this compound coatings?

A10: Oxygen plays a crucial role in the formation of this compound coatings during electrochemical synthesis. While tantalum and boron-containing species do not directly react in oxygen-free fluoride melts, the presence of oxygen in oxofluoride melts facilitates the formation of complex species, potentially with oxygen bridging tantalum and boron. This difference in melt chemistry significantly influences the structure of the resulting deposit, with oxofluoride melts yielding laminated, X-ray amorphous layers, unlike the multi-phase crystalline deposits obtained from fluoride melts [].